Cas no 2166201-89-2 ((2R)-2-(2,5-dimethylphenyl)methylpyrrolidine)

• Product Name: (2R)-2-(2,5-dimethylphenyl)methylpyrrolidine
• CAS No: 2166201-89-2
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5937099
• PubChem ID: 42077001
• Update Time: 2025-05-20

(2R)-2-(2,5-dimethylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2,5-dimethylphenyl)methylpyrrolidine
• EN300-1275770
• 2166201-89-2
• (2R)-2-[(2,5-dimethylphenyl)methyl]pyrrolidine

• Inchi： 1S/C13H19N/c1-10-5-6-11(2)12(8-10)9-13-4-3-7-14-13/h5-6,8,13-14H,3-4,7,9H2,1-2H3/t13-/m1/s1
• InChI Key： NMAPYAOGLHNSSA-CYBMUJFWSA-N
• SMILES： N1CCC[C@@H]1CC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on (2R)-2-(2,5-dimethylphenyl)methylpyrrolidine

Recent Advances in the Study of (2R)-2-(2,5-dimethylphenyl)methylpyrrolidine (CAS: 2166201-89-2)

The compound (2R)-2-(2,5-dimethylphenyl)methylpyrrolidine (CAS: 2166201-89-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative is being investigated for its potential applications in drug discovery, particularly as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and potential therapeutic applications, making it a compound of considerable interest to researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (2R)-2-(2,5-dimethylphenyl)methylpyrrolidine, highlighting its role as a building block for the development of sigma-1 receptor ligands. The researchers employed asymmetric catalysis to achieve high enantiomeric purity, which is critical for its pharmacological activity. The study demonstrated that the compound exhibits promising binding affinity to sigma-1 receptors, suggesting potential applications in neuropathic pain management and neurodegenerative diseases.

Further investigations into the pharmacological profile of (2R)-2-(2,5-dimethylphenyl)methylpyrrolidine have revealed its modulatory effects on neurotransmitter systems. A preclinical study conducted by a team at the University of Cambridge demonstrated that the compound could cross the blood-brain barrier efficiently, making it a viable candidate for central nervous system (CNS)-targeted therapies. The study also noted its favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are essential for further drug development.

In addition to its potential CNS applications, (2R)-2-(2,5-dimethylphenyl)methylpyrrolidine has been investigated for its anti-inflammatory properties. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that the compound inhibits the production of pro-inflammatory cytokines in vitro, suggesting its utility in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's low cytotoxicity, which is a positive indicator for its safety profile.

The structural versatility of (2R)-2-(2,5-dimethylphenyl)methylpyrrolidine has also made it a subject of interest in the design of prodrugs. Researchers at the National Institutes of Health (NIH) have explored its use as a carrier for targeted drug delivery, leveraging its chiral center and lipophilic properties to enhance drug solubility and bioavailability. This approach has shown promise in early-stage trials for cancer therapeutics, where the compound was used to deliver cytotoxic agents selectively to tumor cells.

Despite these promising findings, challenges remain in the large-scale synthesis and clinical translation of (2R)-2-(2,5-dimethylphenyl)methylpyrrolidine. Current synthetic routes often require expensive catalysts and multi-step processes, which may limit its commercial viability. However, ongoing research aims to optimize these processes, with recent advancements in flow chemistry and biocatalysis offering potential solutions to these challenges.

In conclusion, (2R)-2-(2,5-dimethylphenyl)methylpyrrolidine (CAS: 2166201-89-2) represents a compound of significant therapeutic potential, with applications ranging from CNS disorders to inflammatory diseases and targeted drug delivery. Continued research into its synthesis, pharmacology, and clinical applications will be essential to fully realize its potential in the pharmaceutical industry.